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Compound of Interest

Compound Name: 1-Hydroxyphenanthrene

Cat. No.: B023602 Get Quote

Introduction

1-Hydroxyphenanthrene is a metabolite of phenanthrene, a polycyclic aromatic hydrocarbon

(PAH).[1][2] Due to its hazardous nature, including being harmful if swallowed and very toxic to

aquatic life with long-lasting effects, proper disposal is crucial to ensure laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for the safe

handling and disposal of 1-Hydroxyphenanthrene waste in a laboratory setting. Adherence to

these guidelines, in conjunction with your institution's specific Environmental Health & Safety

(EH&S) protocols, is essential.

Hazard and Disposal Information Summary
The following table summarizes key hazard and disposal information for 1-
Hydroxyphenanthrene.
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Property Information

Chemical Name 1-Hydroxyphenanthrene, Phenanthren-1-ol

CAS Number 2433-56-9

Molecular Formula C₁₄H₁₀O

Primary Hazards

Harmful if swallowed (Acute toxicity, Oral,

Category 4). Very toxic to aquatic life with long-

lasting effects (Short-term and long-term aquatic

hazard, Category 1).

Physical Form Solid

Disposal Consideration

Must be disposed of as hazardous waste at an

approved waste disposal plant.[3] Avoid release

to the environment. Do not dispose of down the

drain or in regular trash.[4][5]

UN Number (for transport)
UN 3077 (Environmentally hazardous

substance, solid, n.o.s.)

Step-by-Step Disposal Procedures
This section outlines the procedural steps for the safe disposal of 1-Hydroxyphenanthrene
and associated waste materials.

Step 1: Personal Protective Equipment (PPE)
Before handling 1-Hydroxyphenanthrene waste, ensure you are wearing appropriate PPE:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Step 2: Waste Segregation and Collection
Proper segregation of hazardous waste is critical to prevent dangerous chemical reactions.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC232272500&productDescription=1-HYDROXYPYRENE%2C+99%2B%25+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b023602?utm_src=pdf-body
https://www.benchchem.com/product/b023602?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid 1-Hydroxyphenanthrene Waste:

Collect pure or excess 1-Hydroxyphenanthrene in its original container whenever

possible.[7]

If the original container is not available, use a clearly labeled, compatible, and sealable

container.[8] The container must be in good condition with no leaks or rust.[8]

Contaminated Solid Waste:

This includes items like gloves, absorbent paper, and pipette tips that are contaminated

with 1-Hydroxyphenanthrene.

Collect this waste in a designated, sturdy plastic bag or a lined pail.[7] The bag should be

clear to allow for visual inspection.

Do not mix sharps with this waste.

Contaminated "Sharps" Waste:

Items such as needles, broken glass, or other objects capable of puncturing a waste bag

should be collected in a designated, puncture-proof sharps container.

Liquid Waste Solutions:

If 1-Hydroxyphenanthrene is in a solution, collect it in a compatible, leak-proof container

with a secure screw-on cap.[6]

Segregate halogenated and non-halogenated solvent waste streams if required by your

institution.

Step 3: Waste Container Labeling
Accurate labeling is a legal requirement and essential for safety.

All waste containers must be clearly labeled with a "Hazardous Waste" tag.[8]

The label must include:
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The full chemical name: "1-Hydroxyphenanthrene" (avoiding abbreviations).

An accurate list of all contents, including solvents and their approximate percentages.

The date when waste was first added to the container (accumulation start date).

The name of the principal investigator or laboratory contact.

Step 4: Storage of Hazardous Waste
Waste must be stored safely in the laboratory pending collection.

Satellite Accumulation Area (SAA): Store all hazardous waste in a designated SAA, which

should be at or near the point of generation.[6]

Secondary Containment: Place all liquid waste containers in a secondary container, such as

a chemically compatible tray or bin. The secondary container should be able to hold 110% of

the volume of the largest primary container.

Keep Containers Closed: Waste containers must remain sealed with a proper cap except

when you are actively adding waste.[6][8] Parafilm or stoppers are not acceptable closures.

Segregation: Store incompatible waste types separately to prevent accidental mixing.[6]

Step 5: Disposal of Empty Containers
Containers that once held 1-Hydroxyphenanthrene must be decontaminated before being

disposed of as regular trash.

Triple Rinsing:

Rinse the empty container with a suitable solvent (e.g., one that the compound is soluble

in) three times.

Collect the first rinsate as hazardous waste and add it to your appropriate liquid waste

stream.[5][8] For highly toxic chemicals, the first three rinses must be collected as

hazardous waste.[5]
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After the initial solvent rinses, the container can be washed with soap and water and

allowed to air dry.

Defacing Labels: Once clean, deface or remove the original chemical label before disposing

of the container in the regular trash or recycling, according to your facility's procedures.[7]

Step 6: Arranging for Waste Pickup
Do not allow hazardous waste to accumulate indefinitely in the laboratory.

Familiarize yourself with your institution's limits on the quantity of waste and the maximum

accumulation time (e.g., 90 or 150 days).[7]

Request a hazardous waste collection from your institution's EH&S department before these

limits are reached.[7]

Ensure all containers are properly labeled, sealed, and clean on the exterior before the

scheduled pickup.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 1-
Hydroxyphenanthrene waste.
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Caption: Workflow for the disposal of 1-Hydroxyphenanthrene waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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